pGlu-Pro-Arg-MNA monoacetate
Overview
Description
pGlu-Pro-Arg-MNA monoacetate is a thrombin substrate which has been modeled after a thrombin cleavage site in human fibrinogen, can be used for a sensitive assay of antithrombin III activity.
Scientific Research Applications
Molecular Modeling and Neurotoxicity
- Molecular Modeling : pGlu-Pro-Arg-MNA monoacetate, as a variant of GnRH analogues, has been studied in molecular modeling, particularly in DMSO solution. Using Nuclear Magnetic Resonance (NMR) and Molecular Dynamics (MD), researchers have investigated the solution conformation of Leuprolide and its modified linear analogue, which are related to this compound. This research is significant in understanding the structural preferences of these GnRH analogues (Laimou et al., 2008).
- Neurotoxicity and Alzheimer's Disease : Research on pyroglutamate-modified amyloid β peptides (pGlu-Aβ), which are highly neurotoxic and promote the formation of amyloid plaques, has been significant. These peptides are generated by glutaminyl cyclase (QC), and inhibitors targeting QC, related to the structure of this compound, are explored as potential treatments for Alzheimer's disease (Ngo et al., 2018).
Neuropeptide Research
- Neuropeptide Identification and Memory Consolidation : A study identified a vasopressin fragment, structurally related to this compound, as a potent neuropeptide influencing memory consolidation. This research provides insights into the role of such peptides in memory and cognitive processes (Burbach et al., 1983).
- Identification in Biopharmaceuticals : NMR spectroscopy has been used for the unambiguous identification of pyroglutamate (pGlu) in monoclonal antibodies, which is critical for understanding post-translational modifications in proteins, including those similar to this compound (Hinterholzer et al., 2019).
Neurotransmitter Interaction and Anti-Enzymatic Actions
- Interaction with Neurotransmitters : Neurotensin, a neurotransmitter with a structure comprising elements similar to this compound, has been extensively studied. Insights into its interaction with other neurotransmitters provide a broader understanding of the neurotransmitter system (Tyler-McMahon et al., 2000).
- Anti-Enzymatic Properties : this compound, similar to pyroglutamic acid (pGlu), has been explored for its potential anti-enzymatic actions against important enzymes like PDE5A1 and ACE. This study highlights its multifunctional properties and potential applications in treating various ailments (Šudomová et al., 2019).
Novel Therapeutic Applications
- Potential in Treating Alzheimer's Disease : A study on a vaccine targeting pGlu-3 Aβ, a pathologically modified form of Aβ similar to this compound, demonstrated a reduction in plaque burden and improvement in cognition. This indicates the potential of targeting similar compounds in Alzheimer's treatment (Frost et al., 2015).
Biochemical Analysis and Drug Development
- Biochemical Analysis in mAb Development : Research on the cyclization of N-terminal glutamic acid to form pGlu in monoclonal antibodies, related to this compound, provides insights into the stability and potency of therapeutic mAbs (Yu et al., 2006).
- Drug Resistance in Cancer Treatment : Studies on nanoparticles, including those with properties similar to this compound, have shown promising results in reversing multidrug resistance in breast cancer, indicating its potential in cancer therapeutics (Xu et al., 2015).
Properties
Molecular Formula |
C₂₅H₃₆N₈O₉ |
|---|---|
Molecular Weight |
592.6 |
IUPAC Name |
acetic acid;(2S)-N-[(2S)-5-(diaminomethylideneamino)-1-(2-methoxy-4-nitroanilino)-1-oxopentan-2-yl]-1-[(2S)-5-oxopyrrolidine-2-carbonyl]pyrrolidine-2-carboxamide |
InChI |
InChI=1S/C23H32N8O7.C2H4O2/c1-38-18-12-13(31(36)37)6-7-14(18)28-20(33)15(4-2-10-26-23(24)25)29-21(34)17-5-3-11-30(17)22(35)16-8-9-19(32)27-16;1-2(3)4/h6-7,12,15-17H,2-5,8-11H2,1H3,(H,27,32)(H,28,33)(H,29,34)(H4,24,25,26);1H3,(H,3,4)/t15-,16-,17-;/m0./s1 |
InChI Key |
NPFQYEIMISHQDL-FRKSIBALSA-N |
SMILES |
CC(=O)O.COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C(CCCN=C(N)N)NC(=O)C2CCCN2C(=O)C3CCC(=O)N3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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